Cas no 1388570-58-8 (5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole)

• Product Name: 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole
• CAS No: 1388570-58-8
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 4596237
• Update Time: 2025-06-08

5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole

• Inchi： 1S/C16H12N2O2S/c1-11-15(12-6-3-2-4-7-12)17-16(21-11)13-8-5-9-14(10-13)18(19)20/h2-10H,1H3
• InChI Key： BXRAVDFIDAZYIH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2=CC=CC=C2)N=C1C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Additional information on 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole

Introduction to 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole (CAS No. 1388570-58-8)

5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole (CAS No. 1388570-58-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole consists of a thiazole ring substituted with a methyl group at the 5-position, a nitrophenyl group at the 2-position, and a phenyl group at the 4-position. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers. The nitro group, in particular, is known to be involved in redox reactions and can modulate the activity of various enzymes and proteins.

In recent years, several studies have explored the potential applications of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and interfering with essential metabolic pathways.

Beyond its antimicrobial properties, 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole could be a valuable therapeutic option for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The anticancer potential of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole has also been investigated. A study published in the Cancer Research journal in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings highlight the potential of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole as a novel anticancer agent.

In addition to its biological activities, the synthetic route for producing 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole has been optimized to enhance yield and purity. A recent publication in the Tetrahedron Letters described an efficient one-pot synthesis method that uses readily available starting materials and mild reaction conditions. This synthetic approach not only simplifies the production process but also reduces environmental impact by minimizing waste generation.

The pharmacokinetic properties of 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole have also been studied to assess its suitability for drug development. Preclinical studies have shown that this compound has favorable oral bioavailability and good plasma stability. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further clinical evaluation.

In conclusion, 5-Methyl-2-(3-nitrophenyl)-4-phenylthiazole (CAS No. 1388570-58-8) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments.